Cas no 13011-97-7 (1,2-Naphthalenediol,1,2-dihydro-, (1S-trans)- (9CI))

1,2-Naphthalenediol,1,2-dihydro-, (1S-trans)- (9CI) structure
13011-97-7 structure
Product Name:1,2-Naphthalenediol,1,2-dihydro-, (1S-trans)- (9CI)
CAS No:13011-97-7
MF:C10H10O2
MW:162.185203075409
CID:147717
PubChem ID:114831
Update Time:2025-04-19

1,2-Naphthalenediol,1,2-dihydro-, (1S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Naphthalenediol,1,2-dihydro-, (1S-trans)- (9CI)
    • 1,2-Naphthalenediol,1,2-dihydro-, (1S,2S)-(+)- (8CI)
    • (1S,2S)-trans-1,2-Dihydro-1,2-naphthalenediol
    • (1S,2S)-1,2-Dihydronaphthalene-1,2-diol
    • 1,2-Dihydro-1,2-naphthalenediol (1S-trans)-
    • [1S,2S,(+)]-1,2-Dihydro-1,2-naphthalenediol
    • 1,2-Naphthalenediol, 1,2-dihydro-, (1S-trans)-
    • 1,2-Naphthalenediol, 1,2-dihydro-, (1S,2S)-(+)-
    • 13011-97-7
    • 1,2-Naphthalenediol, 1,2-dihydro-, (1R,2R)-rel-
    • SCHEMBL2930945
    • dihydrodiol
    • CHEBI:28809
    • C04514
    • trans-1,2-Naphthalenedihydrodiol
    • QPUHWUSUBHNZCG-UWVGGRQHSA-N
    • S8A9YQL2YS
    • trans-1,2-Dihydronaphthalene-1,2-diol
    • (1S,2S)-1,2-dihydroxy-1,2-dihydronaphthalene
    • rac trans-1,2-Dihydroxy-1,2-dihydronaphthalene
    • (1S,2S)-trans-1,2-Dihydro-1,2-naphthalenediol, >=96.0% (HPLC)
    • DTXSID00926599
    • AKOS006281898
    • 771-16-4
    • trans-1,2-Dihydro-1,2-naphthalenediol
    • UNII-S8A9YQL2YS
    • 1.BETA.,2.ALPHA.-DIHYDROXY-1,2-DIHYDRONAPHTHALENE
    • (+/-)-trans-1,2-Dihydroxy-1,2-dihydronaphthalene
    • (1R,2R)-rel-1,2-Dihydro-1,2-naphthalenediol
    • 1,2-Naphthalenediol, 1,2-dihydro-, trans-
    • Q27103910
    • Inchi: 1S/C10H10O2/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-6,9-12H/t9-,10-/m0/s1
    • InChI Key: QPUHWUSUBHNZCG-UWVGGRQHSA-N
    • SMILES: O[C@H]1C2C=CC=CC=2C=C[C@@H]1O

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 162.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.312
  • Melting Point: 127 °C
  • Boiling Point: 331.4°C at 760 mmHg
  • Flash Point: 166.7°C
  • Refractive Index: 1.664
  • PSA: 52.54
  • LogP: 1.10770

1,2-Naphthalenediol,1,2-dihydro-, (1S-trans)- (9CI) Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Storage Condition:2-8°C

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